Cas no 1548524-26-0 (Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-)

Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- structure
1548524-26-0 structure
Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-
1548524-26-0
C20H26N10O13P2
676.427164554596
5602212

Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Properties

Names and Identifiers

    • 5'-O-Phosphono-β-L-adenylyl-(3'→5')-adenosine
    • GTUJJVSZIHQLHA-RJLGOGMOSA-N
    • 1S/C20H26N10O13P2/c21-15-9-17(25-3-23-15)29(5-27-9)19-12(32)11(31)7(41-19)1-40-45(37,38)43-14-8(2-39-44(34,35)36)42-20(13(14)33)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-33H,1-2H2,(H,37,38)(H2,21,23,25)(H2,22,24,26)(H2,34,35,36)/t7-,8+,11-,12-,13+,14+,19-,20+/m1/s1
    • O[C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(=O)OC[C@@H]1[C@H]([C@@H](O)[C@H](N2C=NC3=C(N=CN=C23)N)O1)O

Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Progress in demonstrating homochiral selection in prebiotic RNA synthesis
By Joshi, Prakash C. et al, Advances in Space Research, 2013, 51(5), 772-779

Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Raw materials

Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Preparation Products

Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Related Literature

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